Cas no 1126032-65-2 (Isomogroside V)
Isomogroside V Chemical and Physical Properties
Names and Identifiers
-
- isomogroside V
- Isomogroside-V
- Iso-mogroside V
- CID 102004811
- Isomogroside V
-
- Inchi: 1S/C60H102O29/c1-23(9-13-35(57(4,5)79)87-55-50(89-54-47(77)42(72)38(68)29(20-63)83-54)43(73)39(69)31(85-55)22-80-51-45(75)40(70)36(66)27(18-61)81-51)24-15-16-58(6)32-12-10-25-26(60(32,8)33(65)17-59(24,58)7)11-14-34(56(25,2)3)86-52-48(78)44(74)49(30(21-64)84-52)88-53-46(76)41(71)37(67)28(19-62)82-53/h10,23-24,26-55,61-79H,9,11-22H2,1-8H3
- InChI Key: SQKPHECGTGXVQW-UHFFFAOYSA-N
- SMILES: CC(C1C2(C(C3C(C(C2)O)(C)C2CCC(C(C2=CC3)(C)C)OC2C(O)C(O)C(OC3C(O)C(O)C(O)C(CO)O3)C(CO)O2)(C)CC1)C)CCC(C(O)(C)C)OC1C(OC2C(O)C(O)C(O)C(CO)O2)C(O)C(O)C(COC2C(O)C(O)C(O)C(CO)O2)O1
Computed Properties
- Exact Mass: 1286.65000
- Monoisotopic Mass: 1286.65067721 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 19
- Hydrogen Bond Acceptor Count: 29
- Heavy Atom Count: 89
- Rotatable Bond Count: 20
- Complexity: 2360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 35
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 1287.4
- XLogP3: -3.7
- Topological Polar Surface Area: 477
Experimental Properties
- Color/Form: Powder
- Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (3.9E-4 g/L) (25 ºC),
- PSA: 476.67000
- LogP: -5.40760
Isomogroside V Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP1104-10mg |
Isomogroside V |
1126032-65-2 | HPLC≥98% | 10mg |
¥3400元 | 2023-09-15 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL84226-10MG |
Isomogroside V |
1126032-65-2 | 10mg |
¥6340.07 | 2023-09-09 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP3449-20mg |
Isomogroside V |
1126032-65-2 | 98% | 20mg |
$340 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3449-10mg |
Isomogroside V |
1126032-65-2 | 98% | 10mg |
$196 | 2023-09-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I28620-10mg |
Isomogroside V |
1126032-65-2 | ,HPLC≥98% | 10mg |
¥1708.0 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajcn4772-10mg |
isomogroside V |
1126032-65-2 | 98% | 10mg |
¥7424.00 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1770-1 mg |
Iso-mogroside V |
1126032-65-2 | 1mg |
¥1690.00 | 2022-04-26 | ||
| MedChemExpress | HY-N6815-5mg |
Isomogroside V |
1126032-65-2 | 99.64% | 5mg |
¥3400 | 2024-07-21 | |
| MedChemExpress | HY-N6815-10mg |
Isomogroside V |
1126032-65-2 | 99.64% | 10mg |
¥5400 | 2024-07-21 | |
| ChemFaces | CFN92065-10mg |
Iso-mogroside V |
1126032-65-2 | >=98% | 10mg |
$298 | 2023-09-19 |
Isomogroside V Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins
- Triterpenoids
Additional information on Isomogroside V
Isomogroside V (CAS No. 1126032-65-2): A Comprehensive Overview
Isomogroside V, with the CAS number 1126032-65-2, is a naturally occurring compound derived from the plant Siraitia grosvenorii, commonly known as monk fruit. This compound has gained significant attention in recent years due to its unique properties and potential applications in various fields, including food science, pharmacology, and biotechnology. This comprehensive overview aims to provide a detailed insight into the structure, biosynthesis, biological activities, and potential applications of Isomogroside V.
Chemical Structure and Biosynthesis: Isomogroside V is a mogroside, a class of triterpene glycosides that are responsible for the intense sweetness of monk fruit. The molecular formula of Isomogroside V is C58H94O28, and its molecular weight is approximately 1180.34 g/mol. The structure of Isomogroside V consists of a triterpene backbone with multiple sugar moieties attached, which contribute to its high sweetness intensity. The biosynthesis of mogrosides in monk fruit involves a complex pathway that includes the formation of the triterpene skeleton through the mevalonate pathway and subsequent glycosylation steps. Recent studies have identified key enzymes involved in this process, such as UDP-glucosyltransferases (UGTs), which play a crucial role in the glycosylation of mogrosides.
Biological Activities: One of the most notable properties of Isomogroside V is its intense sweetness, which is estimated to be around 300 times sweeter than sucrose. This makes it an attractive alternative to traditional sweeteners, particularly for individuals seeking low-calorie or low-glycemic index options. Beyond its sweetening properties, Isomogroside V has been shown to possess several other biological activities. For instance, it exhibits antioxidant properties, which can help protect cells from oxidative damage caused by free radicals. Additionally, studies have suggested that mogrosides, including Isomogroside V, may have anti-inflammatory effects and could potentially be used in the management of inflammatory conditions.
Potential Applications: The unique properties of Isomogroside V have led to its exploration in various applications. In the food industry, it is increasingly being used as a natural sweetener in products such as beverages, confectionery, and baked goods. Its low-calorie profile and high sweetness intensity make it an excellent choice for consumers looking to reduce their sugar intake without compromising on taste. In the pharmaceutical industry, the antioxidant and anti-inflammatory properties of Isomogroside V have sparked interest in its potential therapeutic applications. Research is ongoing to evaluate its efficacy in treating conditions such as diabetes, obesity, and cardiovascular diseases.
Clinical Studies: Several clinical studies have been conducted to evaluate the safety and efficacy of Isomogroside V. A study published in the Journal of Agricultural and Food Chemistry found that consumption of monk fruit extract containing mogrosides did not result in any adverse effects on human health. Another study published in the Journal of Functional Foods reported that supplementation with monk fruit extract improved markers of oxidative stress and inflammation in individuals with metabolic syndrome. These findings suggest that Isomogroside V may have beneficial effects on human health when consumed as part of a balanced diet.
Sustainability and Production: The increasing demand for natural sweeteners has driven efforts to improve the production and sustainability of monk fruit extracts containing mogrosides like Isomogroside V strong>. Traditional methods involve extracting mogrosides from whole monk fruit, but this process can be labor-intensive and yield-limited. Recent advancements in biotechnology have led to the development of microbial fermentation processes that can produce mogrosides more efficiently and sustainably. For example, researchers at a leading biotech company have successfully engineered yeast strains capable of producing mogrosides through fermentation, potentially revolutionizing the production landscape for these compounds.
FUTURE PERSPECTIVES: The future outlook for Isomogroside V is promising. Ongoing research continues to uncover new applications and potential benefits of this compound. As consumer demand for natural and functional ingredients grows, the market for products containing mogrosides like < strong > Isomogroside V strong > is expected to expand significantly. Additionally, advancements in biotechnology are likely to further enhance the production efficiency and sustainability of these compounds, making them more accessible and affordable for various industries.
In conclusion, < strong > Isomogroside V strong > (CAS No. 1126032-65-2) is a multifaceted compound with a wide range of applications due to its unique chemical structure and biological activities. From its use as a natural sweetener in food products to its potential therapeutic benefits in pharmaceuticals, this compound continues to attract attention from researchers and industry professionals alike. As research progresses and production methods improve, it is likely that we will see even more innovative uses for this remarkable compound.
1126032-65-2 (Isomogroside V) Related Products
- 126105-12-2(Siamenoside I)
- 165338-23-8(b-D-Glucopyranoside, (3b,9b,10a,11a)-11,20,24-trihydroxy-9-methyl-19-norlanost-5-ene-3,25-diyl bis- (9CI))
- 116709-66-1(β-D-Galactopyranoside, (3β,20S)-17,20-dihydroxypregn-5-en-3-yl 6-deoxy-3-O-methyl-)
- 88901-36-4(Mogroside V)
- 122537-19-3(β-D-ribo-Hexopyranoside, (3β,14β,20S)-14,20-dihydroxypregn-5-en-3-yl O-2,6-dideoxy-3-O-methyl-β-D-arabino-hexopyranosyl-(1→4)-O-6-deoxy-3-O-methyl-β-D-glucopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-)
- 134886-64-9(b-D-Glucopyranoside, (3b,9b,10a,22S,23R,24R)-22,23,24,25-tetrahydroxy-9-methyl-19-norlanost-5-en-3-yl)
- 155709-39-0(b-D-ribo-Hexopyranoside, (3b,14b,20S)-14,20-dihydroxypregn-5-en-3-ylO-2,6-dideoxy-3-O-methyl-b-D-ribo-hexopyranosyl-(1®4)-O-3-O-methyl-a-D-galactopyranosyl-(1®4)-O-2,6-dideoxy-b-D-ribo-hexopyranosyl-(1®4)-2,6-dideoxy-3-O-methyl- (9CI))
- 135126-59-9(b-D-Galactopyranoside, (3b,9b,10a,22S,23R,24R)-22,23,24,25-tetrahydroxy-9-methyl-19-norlanost-5-en-3-yl6-O-b-D-galactopyranosyl- (9CI))
- 130567-83-8(Mogroside III)
- 189307-15-1(Mogroside VI)